Cas no 2034493-21-3 (3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione
• CAS No: 2034493-21-3
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 5379946
• Update Time: 2025-10-28

3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C11H10N2O4S/c14-9-6-18-11(16)13(9)8-3-12(4-8)10(15)7-1-2-17-5-7/h1-2,5,8H,3-4,6H2
• InChI Key： TVNNDLGSJZGBHW-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(C3C=COC=3)=O)C2)C1=O

Experimental Properties

• Density: 1.587±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.9±55.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione

Introduction to 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione (CAS No. 2034493-21-3)

3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This heterocyclic derivative combines a thiazolidinedione core with a furanylcarbonyl substituent, making it an intriguing candidate for further exploration in medicinal chemistry. The compound’s Chemical Abstracts Service (CAS) number, 2034493-21-3, uniquely identifies it in scientific literature and databases, facilitating its study and application in research and development.

The structural framework of 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione encompasses a thiazolidinedione moiety, which is well-known for its role in various pharmacological contexts. Thiazolidinediones are particularly recognized for their glucose-regulating properties, often employed in the treatment of type 2 diabetes due to their ability to activate the peroxisome proliferator-activated receptor gamma (PPARγ). The presence of a furanylcarbonyl group introduces additional functional diversity, potentially influencing the compound’s reactivity and interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazolidinedione scaffold, in particular, has been extensively studied for its pharmacological potential. Its ability to modulate various biological pathways makes it a valuable building block for designing molecules with targeted therapeutic effects. The incorporation of a furanylcarbonyl group into this scaffold may enhance the compound’s binding affinity and selectivity, thereby improving its efficacy as a drug candidate.

One of the most compelling aspects of 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The compound’s structural features suggest that it may interact with key inflammatory mediators, potentially offering a new approach to treating these conditions. Preliminary studies have indicated that derivatives of thiazolidinediones exhibit anti-inflammatory properties by inhibiting the activation of nuclear factor kappa B (NFκB), a critical transcription factor in inflammation.

The furanylcarbonyl moiety within the molecule may also contribute to its bioactivity by serving as a hydrogen bond acceptor or participating in hydrophobic interactions with biological targets. This functional group is commonly found in biologically active compounds due to its ability to enhance molecular recognition and binding affinity. The combination of these features makes 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione a promising candidate for further investigation.

In the context of drug development, the synthesis and characterization of this compound are crucial steps toward understanding its potential therapeutic applications. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, have been utilized to achieve this goal. The successful synthesis of this compound underscores the growing capabilities in medicinal chemistry and highlights the importance of innovative approaches in drug discovery.

Computational studies have also played a significant role in elucidating the potential bioactivity of 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione. Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at the atomic level. These studies provide valuable insights into binding affinities, metabolic stability, and other pharmacokinetic properties. By leveraging computational tools, scientists can optimize the compound’s structure for improved efficacy and reduced side effects.

Current research trends indicate that heterocyclic compounds continue to be at the forefront of pharmaceutical innovation. The versatility of structures like thiazolidinediones makes them ideal candidates for designing molecules with diverse biological activities. The addition of functional groups such as the furanylcarbonyl moiety further expands their potential applications. As our understanding of biological pathways grows, so does the demand for novel compounds that can modulate these pathways effectively.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione provide valuable starting points for such endeavors. Their unique structural features and potential bioactivities make them attractive candidates for further exploration. As research progresses, it is expected that more derivatives will be synthesized and tested for their therapeutic potential.

The future prospects for thiazolidinediones, including derivatives like 3-[1-(3-Furanylcarbonyl)-3-azetidinyl]-2,4-thiazolidinedione, are promising given their established pharmacological significance and ongoing research efforts. Innovations in synthetic chemistry and computational biology continue to drive advancements in drug discovery. These developments hold promise for addressing unmet medical needs across various therapeutic areas.